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Compound of Interest

Compound Name: 6-Fluoronaphthalen-2-amine

CAS No.: 13916-91-1

Cat. No.: B076819

Get Quote

A versatile fluorinated building block, 6-Fluoronaphthalen-2-amine, is a key intermediate in

the synthesis of complex molecules for the pharmaceutical, agrochemical, and advanced

materials sectors. Its strategic incorporation of a fluorine atom can significantly enhance the

metabolic stability and binding affinity of target compounds, making it a molecule of high

interest for drug discovery and development professionals.

This technical guide provides a comprehensive overview of the commercial availability and

purity of 6-Fluoronaphthalen-2-amine. While this compound is readily available from various

suppliers, detailed public information regarding its specific synthetic protocols and its direct

involvement in biological signaling pathways is limited. The information presented herein is

based on currently accessible data from chemical suppliers and general principles of medicinal

and synthetic chemistry.

Commercial Availability and Purity
6-Fluoronaphthalen-2-amine is commercially available from a range of chemical suppliers,

typically with purities of 95% or greater. Researchers can procure this compound in quantities
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ranging from milligrams to grams, with some suppliers offering certificates of analysis that may

include NMR and HPLC data upon request.

Below is a summary of representative commercial sources for 6-Fluoronaphthalen-2-amine:

Supplier CAS Number
Molecular
Formula

Purity
Available
Quantities

BLD Pharm 13916-91-1 C₁₀H₈FN ≥97% Inquire

Chemenu 13916-91-1 C₁₀H₈FN 95%
100mg, 250mg,

1g

CP Lab Safety Not Specified C₁₀H₈FN 95% 100 mg

Note: Availability and purity levels are subject to change. It is recommended to consult the

suppliers directly for the most current information.

Physicochemical Properties
Property Value

Molecular Formula C₁₀H₈FN

Molecular Weight 161.18 g/mol

CAS Number 13916-91-1

Appearance Typically a solid

Storage
Store in a cool, dry, well-ventilated area away

from incompatible substances.

Synthetic Considerations
While a specific, detailed, and publicly available experimental protocol for the synthesis of 6-
Fluoronaphthalen-2-amine has not been identified in the surveyed literature, established

methods in synthetic organic chemistry provide a likely route to its preparation. The Buchwald-

Hartwig amination reaction is a powerful and widely used method for the formation of carbon-

nitrogen bonds with aryl halides.[1] This reaction would likely be the method of choice for the
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synthesis of 6-Fluoronaphthalen-2-amine, potentially starting from a precursor such as 2-

bromo-6-fluoronaphthalene and a suitable ammonia equivalent.

A generalized workflow for a potential Buchwald-Hartwig amination approach is presented

below. It is crucial to note that this is a hypothetical pathway and would require optimization of

specific reagents and conditions.
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Starting Materials

Buchwald-Hartwig Amination

Product

2-Bromo-6-fluoronaphthalene

Palladium Catalyst
(e.g., Pd₂(dba)₃)

Ammonia Equivalent
(e.g., Benzophenone Imine)

Phosphine Ligand
(e.g., XPhos)

Base
(e.g., NaOtBu)

Anhydrous Solvent
(e.g., Toluene)

Inert Atmosphere, Heat

6-Fluoronaphthalen-2-amine

Click to download full resolution via product page

A potential synthetic workflow for 6-Fluoronaphthalen-2-amine.

Purification and Analytical Characterization
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Following a potential synthesis, purification of 6-Fluoronaphthalen-2-amine would likely

involve standard techniques such as column chromatography on silica gel or recrystallization.

The identity and purity of the final product would be confirmed using a suite of analytical

methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would confirm the

chemical structure, with characteristic signals for the aromatic protons and carbons, as well

as the amine group. The fluorine atom would induce characteristic splitting patterns in the

signals of nearby protons and carbons.

High-Performance Liquid Chromatography (HPLC): HPLC would be used to assess the

purity of the compound. A reversed-phase column with a suitable mobile phase (e.g., a

gradient of acetonitrile and water with a modifier like trifluoroacetic acid) would likely be

employed.

Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the

compound.

Applications in Research and Drug Discovery
6-Fluoronaphthalen-2-amine serves as a valuable building block in medicinal chemistry. The

introduction of a fluorine atom into a molecule can favorably alter its pharmacokinetic and

pharmacodynamic properties.[2][3] Specifically, fluorination can:

Enhance Metabolic Stability: The strong carbon-fluorine bond can block sites of metabolism,

increasing the half-life of a drug.

Improve Binding Affinity: The high electronegativity of fluorine can lead to favorable

interactions with biological targets.

Modulate Lipophilicity: Fluorine substitution can alter the lipophilicity of a molecule, which

can affect its absorption, distribution, metabolism, and excretion (ADME) properties.

While specific examples of marketed drugs containing the 6-Fluoronaphthalen-2-amine
moiety are not readily identifiable, its structural features make it an attractive starting material

for the synthesis of kinase inhibitors and other targeted therapies. The naphthalene scaffold is
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a common feature in many biologically active compounds, and the amine functionality provides

a convenient point for further chemical elaboration to explore structure-activity relationships.

Signaling Pathways and Experimental Workflows
At present, there is no publicly available information that directly implicates 6-
Fluoronaphthalen-2-amine in a specific biological signaling pathway or provides a detailed

experimental workflow for its use in a biological context. Its role appears to be primarily that of

a synthetic intermediate for the creation of more complex molecules that are then evaluated for

their biological activity.

The logical workflow for the utilization of this compound in a drug discovery program would be

as follows:
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Procure or Synthesize
6-Fluoronaphthalen-2-amine

Chemical Functionalization/
Elaboration

Generate Library of
Derivative Compounds

High-Throughput Screening
(e.g., Kinase Assays)

Hit Identification

Lead Optimization
(SAR Studies)

Preclinical Candidate
Selection

Click to download full resolution via product page

General workflow for the use of 6-Fluoronaphthalen-2-amine in drug discovery.

In conclusion, 6-Fluoronaphthalen-2-amine is a commercially accessible and valuable

building block for chemical synthesis, particularly in the field of medicinal chemistry. While

specific, detailed experimental protocols for its synthesis and biological applications are not

widely disseminated in the public domain, its utility as a precursor for the development of novel
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therapeutic agents is clear. Researchers and drug development professionals can leverage this

compound to create libraries of novel molecules for biological screening and lead optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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